Cas no 2171980-43-9 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-4-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-4-carboxylic acid
• CAS No: 2171980-43-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5883550
• PubChem ID: 165576814
• Update Time: 2025-05-22

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-4-carboxylic acid
• 2171980-43-9
• EN300-1542163
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]-2-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-18(15-26(31)30-14-12-20(27(32)33)16-19(30)2)11-13-29-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,18-20,25H,11-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： HMZBXNFZNUYKQI-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)CC1C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-4-carboxylic acid

Comprehensive Overview of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2171980-43-9)

The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2171980-43-9) is a highly specialized chemical entity widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently employ this compound due to its stability and compatibility with automated synthesis platforms, addressing the growing demand for precision in drug discovery and biomolecular engineering.

In recent years, the surge in interest around peptide-based therapeutics and targeted drug delivery systems has spotlighted compounds like 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-4-carboxylic acid. Its role in facilitating the synthesis of complex peptides aligns with trends in personalized medicine and oncology research. For instance, the Fmoc group’s orthogonal protection strategy is critical for constructing multi-functional peptides, a topic frequently searched in academic and industrial forums.

The structural complexity of this compound includes a 2-methylpiperidine moiety, which contributes to its conformational rigidity—a property highly sought after in designing bioactive molecules. This feature is particularly relevant in the context of GPCR-targeted drugs, a hot topic in pharmacology. The carboxylic acid terminus further enhances its utility in conjugation reactions, enabling linkages to polymers or other biomolecules for applications in drug formulation and biomaterials science.

From a synthetic chemistry perspective, the CAS No. 2171980-43-9 compound exemplifies advancements in protecting group chemistry. The Fmoc group’s photolytic stability and mild deprotection conditions (typically using piperidine) make it a staple in modern laboratories. This aligns with frequent search queries such as "Fmoc deprotection methods" or "optimizing peptide synthesis yields", reflecting practitioners’ need for efficient protocols.

Quality control and analytical characterization of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-4-carboxylic acid often involve techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in preclinical development. Such details resonate with audiences searching for "peptide purity standards" or "CAS 2171980-43-9 specifications".

Beyond pharmaceuticals, this compound’s derivatives show promise in material science, particularly in designing self-assembling nanostructures. The integration of piperidine scaffolds into functional materials is an emerging area, often explored in nanotechnology forums. This interdisciplinary potential boosts its relevance in academic citations and patent literature.

In summary, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-2-methylpiperidine-4-carboxylic acid (CAS No. 2171980-43-9) represents a nexus of innovation in peptide chemistry, drug design, and advanced materials. Its multifaceted applications cater to evolving scientific inquiries, making it a compound of enduring significance in both research and industrial settings.